Cas no 866870-96-4 (9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno2,3-dpyrimidine)

• Product Name: 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno2,3-dpyrimidine
• CAS No: 866870-96-4
• MF: C₁₉H₁₆N₂OS
• MW: 320.408143043518
• CID: 6043242
• PubChem ID: 2150182
• Update Time: 2025-06-13

9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno2,3-dpyrimidine
• 9-methyl-4-methylsulfanyl-2-phenyl-5H-chromeno[2,3-d]pyrimidine
• F1607-0199
• AKOS001843442
• 9-methyl-4-(methylthio)-2-phenyl-5H-chromeno[2,3-d]pyrimidine
• 9-METHYL-4-(METHYLSULFANYL)-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDINE
• 866870-96-4

• Inchi： 1S/C19H16N2OS/c1-12-7-6-10-14-11-15-18(22-16(12)14)20-17(21-19(15)23-2)13-8-4-3-5-9-13/h3-10H,11H2,1-2H3
• InChI Key： RGBFONVIHKPNQE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(SC)=C2CC3=C(OC2=N1)C(C)=CC=C3

Computed Properties

• Exact Mass: 320.09833431g/mol
• Monoisotopic Mass: 320.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno2,3-dpyrimidine

Recent Advances in the Study of 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine (CAS: 866870-96-4)

The compound 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine (CAS: 866870-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its chromeno[2,3-d]pyrimidine core, exhibits a unique structural framework that makes it a promising candidate for drug development. Recent studies have focused on elucidating its biological activity, mechanism of action, and potential applications in treating various diseases.

One of the key areas of research has been the exploration of its kinase inhibitory properties. Preliminary in vitro studies have demonstrated that 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine exhibits potent inhibitory effects against a range of kinases, including those implicated in cancer progression. The compound's ability to selectively target specific kinase pathways suggests its potential as a targeted therapy for malignancies. Further investigations are underway to optimize its pharmacokinetic properties and enhance its selectivity.

In addition to its kinase inhibitory activity, recent studies have also investigated the compound's anti-inflammatory and antimicrobial properties. Structural modifications of the chromeno[2,3-d]pyrimidine scaffold have been explored to improve its efficacy and reduce potential side effects. For instance, substitutions at the 4-(methylsulfanyl) position have been shown to influence the compound's binding affinity to target proteins, thereby modulating its biological activity. These findings highlight the versatility of 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine as a scaffold for drug discovery.

The synthesis of 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in preclinical studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These advancements in synthesis and characterization are critical for ensuring the reproducibility and scalability of future research efforts.

Looking ahead, the potential applications of 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine extend beyond oncology. Emerging studies suggest its utility in neurodegenerative diseases and metabolic disorders, owing to its ability to modulate key signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. However, further in vivo studies and toxicity assessments are necessary to fully evaluate its therapeutic potential.

In conclusion, 9-methyl-4-(methylsulfanyl)-2-phenyl-5H-chromeno[2,3-d]pyrimidine represents a promising compound with diverse biological activities. Its kinase inhibitory, anti-inflammatory, and antimicrobial properties make it a valuable candidate for further drug development. Continued research into its mechanism of action, structural optimization, and therapeutic applications will be essential for realizing its full potential in the field of chemical biology and medicinal chemistry.